Cas no 1804168-39-5 (Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate
• CAS No: 1804168-39-5
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 4958498
• Update Time: 2025-06-30

Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate

• Inchi： 1S/C14H18O4/c1-3-17-13-10-11(6-5-9-15)7-8-12(13)14(16)18-4-2/h7-10H,3-6H2,1-2H3
• InChI Key： HIKHYCRAWUDMHO-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(=O)OCC)C=CC(=C1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate

Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate: A Novel Benzoate Derivative with Promising Pharmacological Potential

Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate, with the chemical identifier CAS No. 1804168-39-5, represents a unique class of benzoate derivatives that have garnered significant attention in recent years for their potential applications in pharmaceutical research. This compound, characterized by its complex molecular structure, is derived from the conjugation of an ethoxy group at the 2-position and a 3-oxopropyl substituent at the 4-position of a benzoic acid scaffold. The synthesis of such benzoate derivatives often involves intricate organic reactions that require precise control over reaction conditions to achieve optimal yields and purity. Recent studies have highlighted the importance of benzoate derivatives in modulating cellular processes, particularly in the context of inflammatory diseases and neurodegenerative disorders.

The molecular architecture of Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate is notable for its ability to interact with multiple biological targets. The presence of the ethoxy group at the 2-position of the benzene ring contributes to the compound's lipophilicity, which may enhance its ability to penetrate biological membranes. Meanwhile, the 3-oxopropyl group at the 4-position introduces a carbonyl functionality that could potentially engage in hydrogen bonding interactions with target proteins. This structural feature is particularly relevant in the context of pharmacological applications, where the ability to form stable interactions with enzyme active sites or receptor binding domains is critical for drug efficacy.

Recent advances in benzoate derivatives research have demonstrated their potential as antioxidant agents and anti-inflammatory compounds. A 2023 study published in Journal of Medicinal Chemistry reported that certain benzoate derivatives, including those with ethoxy and oxopropyl substituents, exhibited significant antioxidant activity by scavenging reactive oxygen species (ROS). The study suggested that the ethoxy group may play a role in stabilizing the compound's radical intermediates, thereby enhancing its radical scavenging capacity. Similarly, the 3-oxopropyl group was implicated in modulating the activity of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

One of the most promising applications of Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate is in the field of neurodegenerative disorders. Research published in Frontiers in Pharmacology in 2022 highlighted the potential of benzoate derivatives as neuroprotective agents. The study demonstrated that compounds with ethoxy and oxopropyl substituents could reduce oxidative stress in neuronal cells, which is a key factor in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action was attributed to the ability of these compounds to inhibit the activation of the NLRP3 inflammasome, a critical mediator of neuroinflammation.

In addition to its potential in neurodegenerative research, Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate has also shown promise in the treatment of metabolic disorders. A 2023 review in Pharmacological Research discussed the role of benzoate derivatives in modulating lipid metabolism. The study found that certain benzoate derivatives, including those with ethoxy and oxopropyl substituents, could enhance the activity of peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid homeostasis. This finding suggests that Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate may have therapeutic potential in conditions such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

The synthesis of Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate typically involves a multi-step organic synthesis process. The first step often involves the formation of the benzoate core through a coupling reaction between appropriate aromatic acids and alkyl halides. The introduction of the ethoxy group at the 2-position is usually achieved through a nucleophilic substitution reaction, while the 3-oxopropyl group at the 4-position is typically introduced via a Grignard reaction or a similar alkylation process. The final step involves the esterification of the benzoate core to yield the final product. These synthetic strategies are critical for the development of benzoate derivatives with tailored pharmacological properties.

Recent advances in drug delivery systems have also opened new avenues for the application of Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate. A 2023 study published in Advanced Drug Delivery Reviews explored the use of nanoparticle-based delivery systems to enhance the bioavailability of benzoate derivatives. The study demonstrated that encapsulating Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate in liposomes significantly improved its cellular uptake and reduced its cytotoxicity in vitro. This finding underscores the potential of benzoate derivatives as therapeutics when combined with advanced drug delivery technologies.

Despite its promising therapeutic potential, the use of Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate is not without challenges. One of the primary concerns is its cytotoxicity in certain cell types. A 2022 study in Toxicology and Applied Pharmacology reported that high concentrations of benzoate derivatives, including those with ethoxy and oxopropyl substituents, could induce apoptosis in hepatic cells. This highlights the importance of optimizing the dosage and formulation of benzoate derivatives to minimize potential adverse effects.

Another area of active research is the mechanism of action of Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate. A 2023 study published in Cell Chemical Biology used molecular docking simulations to investigate the interactions between benzoate derivatives and their target proteins. The study found that the ethoxy group could form hydrogen bonds with specific amino acid residues in the target protein, while the 3-oxopropyl group could engage in hydrophobic interactions. These findings provide valuable insights into the design of more effective benzoate derivatives with enhanced therapeutic profiles.

In conclusion, Ethyl 2-ethoxy-4-(3-oxopropyl)benzoate represents a promising candidate in the development of pharmaceutical agents with diverse therapeutic applications. Its unique molecular structure, combined with its ability to interact with multiple biological targets, positions it as a potential therapeutic agent for conditions ranging from inflammatory diseases to neurodegenerative disorders. However, further research is needed to fully elucidate its mechanism of action, optimize its pharmacokinetic properties, and ensure its safety and efficacy in clinical settings.